Cas no 20699-85-8 (Methyl 5-Aminobenzobthiophene-2-carboxylate)

• Product Name: Methyl 5-Aminobenzobthiophene-2-carboxylate
• CAS No: 20699-85-8
• MF: C₁₀H₉NO₂S
• MW: 207.248961210251
• MDL: MFCD04123924
• CID: 51620
• PubChem ID: 2824064
• Update Time: 2025-11-02

Methyl 5-Aminobenzobthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-aminobenzo[b]thiophene-2-carboxylate
• 5-AMINO-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID METHYL ESTER
• ethyl thieno[3,2-f]quinoline-2-carboxylate
• methyl 5-amino-1-benzothiophene-2-carboxylate
• 2-carboxy-5-aminobenzo[b]thiophene methyl ester
• methyl 5-aminobenzothiophene-2-carboxylate
• Benzo[b]thiophene-2-carboxylic acid, 5-amino-, methyl ester
• 5-Aminothionaphthene-2-carboxylic acid methyl ester
• Maybridge3_004413
• SIMBULBEQVHFPK-UHFFFAOYSA-N
• HMS1443I13
• STK894047
• SBB093880
• BBL021336
• AC-5192
• DTXSID40384972
• AKOS000348721
• DS-1439
• methyl 5-aminobenzo[b]thiophene-carboxylate
• 20699-85-8
• EN300-41620
• Methyl-5-amino-benzo[b]thiophene-2-carboxylate
• 5-amino-1-benzothiophene-2-carboxylic acid methyl ester
• MFCD04123924
• SR-01000003835-1
• 5-Amino-benzo[b]thiophene-2-carboxylic acid methylester
• SCHEMBL100069
• SY081387
• methyl 5-azanyl-1-benzothiophene-2-carboxylate
• Z424770408
• IDI1_015800
• CS-W022860
• CCG-251621
• SDCCGMLS-0066170.P001
• CHEBI:194920
• J-522435
• FT-0647823
• A814824
• SR-01000003835
• DB-011155
• methyl5-aminobenzo[b]thiophene-2-carboxylate
• Methyl 5-Aminobenzobthiophene-2-carboxylate

• MDL： MFCD04123924
• Inchi： 1S/C10H9NO2S/c1-13-10(12)9-5-6-4-7(11)2-3-8(6)14-9/h2-5H,11H2,1H3
• InChI Key： SIMBULBEQVHFPK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC2C=C(C=CC1=2)N

Computed Properties

• Exact Mass: 207.03500
• Monoisotopic Mass: 207.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.6
• XLogP3: 2.4

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: 178-179 ºC
• Boiling Point: 382.8°C at 760 mmHg
• Flash Point: 185.3±22.3 °C
• Refractive Index: 1.601
• PSA: 80.56000
• LogP: 2.85130

Methyl 5-Aminobenzobthiophene-2-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazard Category Code： R20/21/22;R36/37/38
• Safety Instruction： S22-S26-S36/37/39
• Hazardous Material Identification：
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C
• Safety Term：S22;S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38

Additional information on Methyl 5-Aminobenzobthiophene-2-carboxylate

Comprehensive Guide to Methyl 5-Aminobenzobthiophene-2-carboxylate (CAS No. 20699-85-8): Properties, Applications, and Market Insights

Methyl 5-Aminobenzobthiophene-2-carboxylate (CAS No. 20699-85-8) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical and material science research. This compound, often referred to as Methyl 5-aminobenzo[b]thiophene-2-carboxylate, belongs to the benzothiophene family, a class of heterocyclic compounds known for their unique electronic and structural properties. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and organic synthesis.

The molecular structure of Methyl 5-Aminobenzobthiophene-2-carboxylate features a benzothiophene core with an amino group at the 5-position and a methyl ester at the 2-position. This configuration makes it an excellent building block for more complex molecules. Recent trends in organic chemistry highlight the growing demand for benzothiophene derivatives, particularly in the development of novel pharmaceuticals and advanced materials. The compound's CAS number, 20699-85-8, serves as a unique identifier crucial for regulatory compliance and scientific documentation.

One of the most searched questions about Methyl 5-Aminobenzobthiophene-2-carboxylate relates to its synthesis and purification methods. The compound is typically synthesized through multi-step organic reactions, with careful attention to yield optimization and purity control. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify the identity and purity of the final product. The growing interest in heterocyclic chemistry has further increased the visibility of this compound in scientific literature and patent applications.

In pharmaceutical research, Methyl 5-Aminobenzobthiophene-2-carboxylate serves as a key intermediate in the development of various therapeutic agents. Its structural features make it particularly valuable for creating molecules with potential biological activity. Recent studies have explored its derivatives as candidates for treating neurological disorders and inflammatory conditions, aligning with current healthcare trends focusing on central nervous system drugs and anti-inflammatory agents. The compound's versatility also extends to material science, where it contributes to the development of organic semiconductors and luminescent materials.

The market for benzothiophene-based compounds has shown steady growth, driven by increasing R&D investments in both pharmaceutical and material science sectors. Suppliers and manufacturers of Methyl 5-Aminobenzobthiophene-2-carboxylate often highlight its high purity grades (typically ≥98%) and offer customized packaging solutions to meet diverse research needs. Quality control remains a critical factor, as evidenced by frequent searches for analytical methods for benzothiophene derivatives and stability studies of heterocyclic compounds.

Storage and handling of Methyl 5-Aminobenzobthiophene-2-carboxylate require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain its stability. Safety data sheets provide comprehensive information about proper handling procedures, reflecting the scientific community's emphasis on laboratory safety protocols and chemical storage best practices.

Emerging applications of Methyl 5-Aminobenzobthiophene-2-carboxylate include its use in organic electronics and optoelectronic devices. The compound's conjugated system and electron-rich nature make it attractive for developing organic photovoltaic materials and OLED components. These applications align with current sustainability trends and the growing demand for eco-friendly electronic materials. Researchers are particularly interested in modifying its structure to enhance charge transport properties, a topic frequently appearing in recent scientific literature.

For researchers seeking Methyl 5-Aminobenzobthiophene-2-carboxylate suppliers, it's important to verify certificates of analysis and manufacturing standards. The compound is available through specialized chemical distributors that cater to pharmaceutical and research institutions. Pricing typically varies based on quantity and purity specifications, with many suppliers offering bulk quantities for industrial-scale applications. The increasing demand for custom synthesis services has also made this compound more accessible to researchers worldwide.

Future perspectives for Methyl 5-Aminobenzobthiophene-2-carboxylate research include exploring its potential in medicinal chemistry and advanced material development. The compound's structural flexibility allows for numerous modifications, making it a valuable tool for structure-activity relationship studies. As computational chemistry and AI-assisted drug discovery methods advance, the role of such well-characterized building blocks becomes increasingly important in accelerating research and development processes.